N-(5-chloro-2-methoxyphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C20H16ClFN2O4 and its molecular weight is 402.81. The purity is usually 95%.
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Scientific Research Applications
Potential as Kinase Inhibitors
Compounds with related chemical structures have been identified as potent and selective Met kinase inhibitors. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides demonstrated complete tumor stasis in certain cancer models following oral administration, indicating potential applications in cancer therapy due to their excellent in vivo efficacy and favorable pharmacokinetic profiles (Schroeder et al., 2009).
Role in Feeding and Stress Disorders
Research on orexin receptors, which modulate feeding, arousal, stress, and drug abuse, utilized compounds with similar structures to explore the effects of selective antagonism on binge eating (BE) in female rats. These studies suggest that compounds like N-(5-chloro-2-methoxyphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide could potentially influence neural systems that motivate compulsive food seeking and intake, presenting a novel pharmacological treatment for BE and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).
Applications in Molecular Structure Analysis
The structural analysis of solvated compounds with similar chemical frameworks offers insights into their potential utility in developing antineoplastic agents. For instance, the crystal structure and molecular conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, analyzed by X-ray and AM1 molecular orbital methods, provided valuable information on its potential as an antineoplastic agent, indicating that similar compounds could have significant applications in drug design and development (Banerjee et al., 2002).
Antimicrobial Activity
Compounds sharing a structural likeness have been synthesized and evaluated for their antimicrobial activities, revealing that certain modifications can significantly enhance their efficacy against bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (Ahsan et al., 2016).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClFN2O4/c1-27-18-7-4-13(21)8-15(18)24-20(26)16-9-17(25)19(10-23-16)28-11-12-2-5-14(22)6-3-12/h2-10H,11H2,1H3,(H,23,25)(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILIFUPZIQLWBNU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC(=O)C(=CN2)OCC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClFN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.